2-Hydroxy-2-methylpropyl 2-hydroxyethyl sulphide

• Molecular Formula: C6H14O2S
• Molecular Weight: 150.24 g/mol
• IUPAC Name: 1-(2-hydroxyethylsulfanyl)-2-methylpropan-2-ol
• InChI: InChI=1S/C6H14O2S/c1-6(2,8)5-9-4-3-7/h7-8H,3-5H2,1-2H3
• InChI Key: BRJNNERLDWYNTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CSCCO)O

Description

2-Hydroxy-2-methylpropyl 2-hydroxyethyl sulphide is a useful research compound. Its molecular formula is C6H14O2S and its molecular weight is 150.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1 mol of KOH is dissolved in 1 mol of ethanol and 1 mol of 2-mercaptoethanol is added. 1 mol of 2,2-dimethyloxirane is added dropwise to this solution in the course of 60 min and with cooling. The mixture is then neutralized, the precipitate is filtered off, and the filtrate is concentrated and distilled in vacuo. 2-Hydroxy-2-methylpropyl 2-hydroxyethyl sulphide of boiling point 93° C. at 0.199 mbar is obtained.